2-(Pyrrolidin-1-ylmethyl)aniline dihydrochloride
Overview
Description
“2-(Pyrrolidin-1-ylmethyl)aniline dihydrochloride” is a chemical compound with the molecular formula C11H18Cl2N2 . It is a light brown solid with a molecular weight of 249.18 .
Molecular Structure Analysis
The InChI key for “this compound” is DEDHOYZCJPJFKY-UHFFFAOYSA-N . The SMILES string is NC1=CC=CC=C1CN2CCCC2 .Physical And Chemical Properties Analysis
“this compound” is a light brown solid . It has a molecular weight of 249.18 .Scientific Research Applications
Coordination Chemistry and Ligand Properties :
- In a study of palladium(II) complexes, “2-(Pyrrolidin-1-ylmethyl)aniline” was used to create a ligand that displays square-planar coordination involving two N atoms of the ligand and two chloride ligands. This compound exhibited interesting geometrical properties, including chiral configurations and hydrogen bonding interactions (Nayab, Lee, & Jeong, 2013).
Synthesis of Chiral Compounds and Catalysis :
- A study reported the synthesis of new P-chiral phosphorous triamides (PTAs) based on the “(S)-N-(pyrrolidin-2-ylmethyl)aniline” backbone. These ligands were used in asymmetric catalysis, showing moderate enantioselectivities in reactions like the copper-catalyzed Michael addition and nickel-catalyzed hydrovinylation of styrene (Barta, Hölscher, Franciò, & Leitner, 2009).
Environmental and Biological Applications :
- Research has been conducted on the use of derivatives of “2-(Pyrrolidin-1-ylmethyl)aniline” in environmental sensing. For instance, a fluorescent probe based on N, N-bis (pyridin-2-ylmethyl) aniline was developed for detecting Cu2+ ions in aqueous solutions, demonstrating good sensitivity and selectivity (Liu & Zhang, 2016).
Chemical Synthesis and Polymer Studies :
- The compound has been used in studies exploring the oxidation and polymerization of aniline and pyrrole. These studies provide insights into the conductive properties of polymers like polyaniline and polypyrrole, which are important for applications in electronics and materials science (Blinova, Stejskal, Trchová, Prokeš, & Omastová, 2007).
Photocages and Metal Ion Sensing :
- Research involving nitrobenzhydrol-based photocages for Zn(2+) used a ligand with a structure including “2-(Pyrrolidin-1-ylmethyl)aniline”. These studies help in understanding the factors influencing metal ion release in such complexes, which is crucial for applications in biochemistry and environmental sensing (Gwizdala, Singh, Friss, MacDonald, & Burdette, 2012).
Safety and Hazards
properties
IUPAC Name |
2-(pyrrolidin-1-ylmethyl)aniline;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2.2ClH/c12-11-6-2-1-5-10(11)9-13-7-3-4-8-13;;/h1-2,5-6H,3-4,7-9,12H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDHOYZCJPJFKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=CC=C2N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60695976 |
Source
|
| Record name | 2-[(Pyrrolidin-1-yl)methyl]aniline--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60695976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50591-59-8 |
Source
|
| Record name | 2-[(Pyrrolidin-1-yl)methyl]aniline--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60695976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 50591-59-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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